![molecular formula C10H8BrNO B2483459 7'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one CAS No. 1360935-49-4](/img/structure/B2483459.png)
7'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one
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Overview
Description
7'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.084. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis
- Expedient Synthesis of Spirocyclopropyl Oxindoles : A study developed a straightforward method for synthesizing spirocyclopropyl oxindoles, demonstrating high diastereomeric ratios and yields (Roy & Chen, 2013).
- Catalyst-Free Cyclopropanation : Another research presented an efficient, catalyst-free approach for producing spiro[cyclopropane-1,3'-indolin]-2'-ones, notable for its high diastereoselectivity (Maurya et al., 2014).
Synthesis of Complex Structures
- Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3'-Indoline]-2',4-Diones : This paper describes the synthesis of complex spirocyclohexane-indoline derivatives, achieved through double Michael additions, highlighting the method's high yield and chemoselectivity (Li, Li, & Yang, 2017).
- 7'-Arylidenespiro[indoline-3,1'-pyrrolizines] Synthesis : Demonstrates the synthesis of functionalized 7'-arylidenespiro[indoline-3,1'-pyrrolizines] using a three-component reaction, with good yields and diastereoselectivity (Huang et al., 2019).
Potential Anticancer Applications
- Anticancer Activity of Spiro[cyclopropane-1,3'-indolin]-2'-ones : A study synthesized and evaluated various spiro[cyclopropane-1,3'-indolin]-2'-ones for their anticancer activity against different human cancer cell lines, showing promising results (Reddy et al., 2015).
Enantioselective Synthesis
- Bispiro[indanedione-oxindole-cyclopropane] Synthesis : This research presents the synthesis of novel bispiro compounds, highlighting their high yields and selectivity, achieved through squaramide-catalyzed cycloaddition reactions (Hao et al., 2022).
Diverse Chemical Applications
- Photochemically Induced Ring Opening : Investigates the photochemical deracemization of spirocyclopropyl oxindoles, providing evidence of a triplet 1,3-diradical intermediate and demonstrating deracemization using a chiral sensitizer (Li et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
7-bromospiro[1H-indole-3,1'-cyclopropane]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c11-7-3-1-2-6-8(7)12-9(13)10(6)4-5-10/h1-3H,4-5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTMUNQFNYDTPSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C3=C(C(=CC=C3)Br)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.